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Introduction
Isovouacapenol C is a naturally occurring cassane furanoditerpenoid that has been isolated

from plant sources, most notably from the roots and stem of Caesalpinia pulcherrima.[1] As a

member of the diverse family of cassane diterpenes, Isovouacapenol C is of significant

interest to the scientific community for its potential pharmacological activities. Cassane

diterpenoids are known to exhibit a wide range of biological effects, including anti-inflammatory,

cytotoxic, and antimicrobial properties.[2][3] This technical guide provides a comprehensive

overview of the known physical and chemical properties of Isovouacapenol C, alongside

available information on its biological activities and the experimental protocols for its isolation

and characterization.

Physicochemical Properties
Isovouacapenol C is a white powder with the molecular formula C27H34O5, corresponding to

a molecular weight of 438.56 g/mol .[4][5] Key physical and chemical properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C27H34O5 [4]

Molecular Weight 438.56 g/mol [5]

CAS Number 455255-15-9 [4]

Physical Description Powder [4]

Melting Point 116-118 °C (389-391 K) [5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Spectroscopic Data
The structural elucidation of Isovouacapenol C has been achieved through various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of Isovouacapenol C have been fully assigned using a

combination of 2D NMR experiments, including ¹H-¹H COSY, HSQC, HMBC, and T-ROESY

sequences. While the complete spectral data is not readily available in all publications, the

structural confirmation relies on these detailed analyses.[2]

¹³C NMR (CDCl₃, 125 MHz): (Data not available in the searched sources)

¹H NMR (CDCl₃, 500 MHz): (Data not available in the searched sources)

Mass Spectrometry (MS)
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) has been used to

confirm the molecular formula of Isovouacapenol C.

HRESIMS: (Specific fragmentation data not available in the searched sources)
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Biological Activities
While specific biological activity data for Isovouacapenol C is limited in the currently available

literature, the broader class of cassane diterpenoids from Caesalpinia species is well-

documented for its pharmacological potential.

Cytotoxic and Anti-inflammatory Potential
Several cassane diterpenoids isolated from Caesalpinia pulcherrima have demonstrated

cytotoxic activity against various cancer cell lines and have shown anti-inflammatory properties.

[6] For instance, related compounds have exhibited inhibitory effects on reactive oxygen

species generated from human whole blood phagocytes.[6] Although a study mentions the

chemical transformation of other compounds to yield 6β-hydroxyisovouacapenol C, the

specific cytotoxic or anti-inflammatory IC50 values for Isovouacapenol C itself are not

explicitly provided in the available abstracts.[6] Further investigation into the full-text articles is

required to ascertain these specific values.

Signaling Pathways of Related Cassane Diterpenes
Studies on other cassane diterpenoids have shed light on their mechanisms of action, often

involving the modulation of key cellular signaling pathways. This information provides a

valuable framework for hypothesizing the potential mechanisms of Isovouacapenol C.
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Caption: Potential signaling pathways modulated by cassane diterpenes.

Experimental Protocols
Isolation of Isovouacapenol C from Caesalpinia
pulcherrima Roots
The following is a generalized protocol for the isolation of Isovouacapenol C based on

available literature. Specific details on column chromatography parameters and solvent

gradients may vary.
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Air-dried and powdered roots of C. pulcherrima

Extraction with Chloroform or Dichloromethane at room temperature

Concentration under reduced pressure
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Silica Gel Column Chromatography

Elution with a gradient of Hexane and Ethyl Acetate

Collection of Fractions

Thin Layer Chromatography (TLC) analysis of fractions

Further purification of Isovouacapenol C-containing fractions (e.g., preparative TLC or HPLC)
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Caption: General workflow for the isolation of Isovouacapenol C.
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Detailed Steps:

Plant Material Preparation: Air-dried roots of Caesalpinia pulcherrima are ground into a fine

powder.

Extraction: The powdered root material is extracted with a suitable solvent such as

chloroform or dichloromethane at room temperature for several days.

Concentration: The resulting extract is concentrated under reduced pressure to yield a crude

extract.

Chromatographic Separation: The crude extract is subjected to silica gel column

chromatography.

Elution: The column is eluted with a gradient solvent system, typically starting with a non-

polar solvent like hexane and gradually increasing the polarity with a more polar solvent such

as ethyl acetate.

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer

Chromatography (TLC) to identify those containing Isovouacapenol C.

Final Purification: Fractions enriched with Isovouacapenol C are combined and may require

further purification steps, such as preparative TLC or High-Performance Liquid

Chromatography (HPLC), to yield the pure compound.

Conclusion
Isovouacapenol C is a cassane furanoditerpenoid with a well-defined chemical structure.

While its physicochemical properties are partially characterized, detailed spectroscopic data,

particularly comprehensive NMR and MS fragmentation data, are not widely disseminated in

publicly available literature. Furthermore, specific quantitative data on the biological activities of

Isovouacapenol C, such as its cytotoxic and anti-inflammatory IC50 values, require further

investigation through access to full-text research articles. The provided experimental protocol

for its isolation offers a foundational method for obtaining this compound for further study. The

exploration of the biological activities and underlying mechanisms of action of Isovouacapenol
C remains a promising area for future research, with potential implications for drug discovery

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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